Cas no 956440-99-6 (1-(3,4-dichlorobenzyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(3,4-dichlorobenzyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 956440-99-6
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• MDL: MFCD04969991
• CID: 2111257
• PubChem ID: 7017726
• Update Time: 2025-04-21

1-(3,4-dichlorobenzyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-5-methyl-1H-pyrazol-3-amine
• BBL010187
• 1-(3,4-Dichloro-benzyl)-5-methyl-1H-pyrazol-3-yl amine
• DA-31291
• MFCD04969991
• DB-017159
• 1-[(3,4-dichlorophenyl)methyl]-5-methyl-1h-pyrazol-3-amine
• SCHEMBL3169685
• 1-[(3,4-dichlorophenyl)methyl]-5-methyl-pyrazol-3-amine
• STK298753
• AS-68539
• 844-449-8
• 1-(3,4-dichloro-benzyl)-5-methyl-1h-pyrazol-3-ylamine
• 956440-99-6
• 1-(3,4-dichloro-benzyl)-5-methyl-1 h-pyrazol-3-ylamine
• 1-[(3,4-dichlorophenyl)methyl]-5-methylpyrazol-3-amine
• EN300-229719
• 1-((3,4-Dichlorophenyl)methyl)-5-methyl-1H-pyrazol-3-amine
• DTXSID001193147
• AKOS000310172
• W15918

• MDL： MFCD04969991
• Inchi： 1S/C11H11Cl2N3/c1-7-4-11(14)15-16(7)6-8-2-3-9(12)10(13)5-8/h2-5H,6H2,1H3,(H2,14,15)
• InChI Key： UCJCICNZPSJNLX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C)=CC(N)=N1)Cl

Computed Properties

• Exact Mass: 255.0330028Da
• Monoisotopic Mass: 255.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų